Cas no 141215-58-9 (1H-Pyrazole, 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]-)

• Product Name: 1H-Pyrazole, 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]-
• CAS No: 141215-58-9
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 1303324
• Update Time: 2024-08-03

1H-Pyrazole, 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]-
• 1H-Pyrazole, 1-[3-(3,5-dimethyl-1H-pyrazol-1-yl)-1-oxopropyl]- (9CI)

• Inchi： 1S/C11H14N4O/c1-9-8-10(2)14(13-9)7-4-11(16)15-6-3-5-12-15/h3,5-6,8H,4,7H2,1-2H3
• InChI Key： ODRBJHLZVJAJKC-UHFFFAOYSA-N
• SMILES： N1(C(=O)CCN2C(C)=CC(C)=N2)C=CC=N1

Computed Properties

• Exact Mass: 218.11692

Experimental Properties

• Density: 1.21±0.1 g/cm3(Predicted)
• Boiling Point: 378.9±44.0 °C(Predicted)
• PSA: 52.71
• pka: 3.02±0.10(Predicted)